Cas no 3508-83-6 (Quinoxaline, 2,3-diethyl-)
Quinoxaline, 2,3-diethyl- structure
Product Name:Quinoxaline, 2,3-diethyl-
CAS No:3508-83-6
MF:C12H14N2
MW:186.252962589264
CID:1468049
Update Time:2024-08-24
Quinoxaline, 2,3-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 2,3-diethyl-
- 2,3-diethylquinoxaline
-
- Inchi: 1S/C12H14N2/c1-3-9-10(4-2)14-12-8-6-5-7-11(12)13-9/h5-8H,3-4H2,1-2H3
- InChI Key: HPPAQDIWWPYTAM-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=C(CC)C=1CC
Computed Properties
- Exact Mass: 186.11582
- Monoisotopic Mass: 186.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.060±0.06 g/cm3(Predicted)
- Melting Point: 48-49 °C
- Boiling Point: 255.3±35.0 °C(Predicted)
- PSA: 25.78
- pka: 1.84±0.48(Predicted)
Quinoxaline, 2,3-diethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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